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Cat. No.: B12370232 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Oligopeptide-24, also known as CG-EDP3, is a synthetic, biomimetic peptide engineered for

its significant anti-aging and skin rejuvenating properties. Comprising a sequence of 13 amino

acids, this oligopeptide plays a crucial role in the remodeling of the extracellular matrix (ECM).

Its primary mechanism of action involves the upregulation of Epidermal Growth Factor (EGF),

which in turn stimulates fibroblast proliferation and the synthesis of key ECM components,

including collagen, elastin, hyaluronic acid, and fibronectin. This technical guide provides an in-

depth analysis of the molecular mechanisms, experimental evidence, and relevant protocols

associated with the activity of Oligopeptide-24, offering a valuable resource for researchers

and professionals in the field of dermatology and cosmetic science.

Mechanism of Action: Upregulation of EGF and
Downstream Signaling
Oligopeptide-24 functions as a signaling molecule that mimics the body's natural regenerative

pathways. Its principal mode of action is the stimulation of skin cells to increase the production

of Epidermal Growth Factor (EGF). EGF is a potent mitogen that binds to its receptor (EGFR)

on the surface of fibroblasts, initiating a cascade of intracellular signaling events that ultimately

lead to enhanced cell growth, proliferation, and ECM synthesis.
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The binding of EGF to EGFR triggers the autophosphorylation of the receptor's tyrosine kinase

domain. This phosphorylation creates docking sites for various adaptor proteins, leading to the

activation of multiple downstream signaling pathways. A key pathway implicated in the cellular

response to EGF is the Ras-Raf-MEK-ERK (MAPK) pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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